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Compound of Interest

2-cyano-N,N-
Compound Name:
dimethylbenzenesulfonamide

Cat. No.: B179269

In-Depth Technical Guide: 2-Cyano-N,N-
dimethylbenzenesulfonamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical
properties of 2-cyano-N,N-dimethylbenzenesulfonamide, a sulfonamide derivative with
potential applications in chemical synthesis and drug discovery. This document collates
available experimental data and provides context through related compounds where specific
information is not yet publicly available.

Chemical Identity and Physical Properties

2-Cyano-N,N-dimethylbenzenesulfonamide is a solid organic compound. Its fundamental
properties are summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b179269?utm_src=pdf-interest
https://www.benchchem.com/product/b179269?utm_src=pdf-body
https://www.benchchem.com/product/b179269?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179269?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 168971-53-7 [1]
Molecular Formula CoH10N202S [2]
Molecular Weight 210.25 g/mol [2]
Melting Point 125-127 °C [1]
Appearance Solid

Predicted XlogP 0.8 [2]

Note: Some properties are predicted and have not been experimentally verified.

Spectroscopic Data

Detailed spectroscopic data is crucial for the unambiguous identification and characterization of
2-cyano-N,N-dimethylbenzenesulfonamide. The following are partially available
experimental spectral data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The following partial NMR data has been reported:

. . Multiplicity &
Chemical Shift . .
Nucleus Solvent 3) Coupling Assighment
Constant (J)
1H CDCIs 7.85 ppm d,J=8.4Hz 1H (Aromatic)
13C - 143.2 ppm - C-S02

Note: The available NMR data is incomplete. A full spectral analysis with complete peak
assignments is required for comprehensive structural elucidation.

Infrared (IR) Spectroscopy
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While a specific IR spectrum for 2-cyano-N,N-dimethylbenzenesulfonamide is not available,
characteristic absorption bands for related sulfonamide and nitrile-containing compounds can
be anticipated. For instance, N-[cyano(4-methoxyphenyl)methyl]-4-methylbenzenesulfonamide
exhibits characteristic peaks for the N-H, C=N, and S=0 (asymmetric and symmetric)
stretching vibrations.[2]

Mass Spectrometry (MS)

Experimentally determined mass spectrometry data for 2-cyano-N,N-
dimethylbenzenesulfonamide is not currently available in public literature. However,
predicted mass-to-charge ratios for various adducts have been calculated and are available on
public databases such as PubChem.[2]

Synthesis and Experimental Protocols

A detailed, peer-reviewed experimental protocol for the synthesis of 2-cyano-N,N-
dimethylbenzenesulfonamide is not readily available in the searched literature. However,
general synthetic routes for related compounds such as 2-amino-5-cyano-N,3-
dimethylbenzamide and N,N-disubstituted cyanoacetamides have been described.[3][4] These
methods often involve the reaction of a suitable precursor with a cyanating agent or the
coupling of a carboxylic acid derivative with an amine.

The synthesis of 2-cyano-N,N-dimethylbenzenesulfonamide would likely involve the reaction
of 2-chlorosulfonylbenzonitrile with dimethylamine or a related synthetic strategy. The workflow
for a potential synthesis and characterization is outlined below.
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Potential Synthetic and Analytical Workflow
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Caption: A generalized workflow for the potential synthesis and subsequent characterization of
2-cyano-N,N-dimethylbenzenesulfonamide.

Biological Activity and Potential Applications

Currently, there is no specific information in the public domain regarding the biological activity
or signaling pathway involvement of 2-cyano-N,N-dimethylbenzenesulfonamide. However,
the benzenesulfonamide moiety is a well-established pharmacophore present in numerous
therapeutic agents.[5] Derivatives of benzenesulfonamide have shown a wide range of
pharmacological activities, including anticancer and antioxidant properties.[6]

The cyano group can also play a significant role in the biological profile of a molecule. For
instance, certain 2-cyano-3-acrylamide inhibitors have been investigated for their anti-infective
properties.[7] The combination of the cyano and N,N-dimethylsulfonamide functionalities in 2-
cyano-N,N-dimethylbenzenesulfonamide suggests that it could be a valuable scaffold for the
development of novel therapeutic agents. Further screening and biological evaluation are
necessary to elucidate its potential pharmacological profile.

The logical relationship for investigating the therapeutic potential of this compound class is
depicted below.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b179269?utm_src=pdf-body
https://www.benchchem.com/product/b179269?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/9821395/
https://pubmed.ncbi.nlm.nih.gov/38203445/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4914689/
https://www.benchchem.com/product/b179269?utm_src=pdf-body
https://www.benchchem.com/product/b179269?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179269?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Drug Discovery and Development Pathway

2-Cyanobenzenesulfonamide Scaffold

Synthesis of Analog Library

High-Throughput Biological Screening
(e.g., enzyme assays, cell-based assays)

Hit Identification and Validation

Lead Optimization
(SAR studies)

Preclinical Development
(in vivo studies, toxicology)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b179269?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179269?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Caption: A simplified flowchart illustrating the progression from a chemical scaffold to a
potential clinical candidate in drug discovery.

Safety Information

According to available safety data sheets, 2-cyano-N,N-dimethylbenzenesulfonamide is
classified with the following GHS hazard statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Standard laboratory safety precautions, including the use of personal protective equipment
(PPE) such as gloves, safety glasses, and a lab coat, should be strictly followed when handling
this compound. Work should be conducted in a well-ventilated area or a fume hood.

Conclusion

2-Cyano-N,N-dimethylbenzenesulfonamide is a compound for which basic identification and
some physical properties are known. However, a comprehensive experimental characterization,
including detailed spectroscopic data and a definitive synthetic protocol, is not yet publicly
available. The presence of the benzenesulfonamide and cyano functionalities suggests that this
compound and its derivatives could be of interest for further investigation in medicinal
chemistry and drug discovery. Future research should focus on the complete synthesis and
characterization of this molecule, followed by systematic biological screening to explore its
therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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